2,5-Dioxopyrrolidin-1-yl but-2-ynoate

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) but-2-ynoate
• InChI: InChI=1S/C8H7NO4/c1-2-3-8(12)13-9-6(10)4-5-7(9)11/h4-5H2,1H3
• InChI Key: VGVNVFMLFPWFIB-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)ON1C(=O)CCC1=O
• Molecular Formula: C8H7NO4
• Molecular Weight: 181.15 g/mol

Description

2,5-Dioxopyrrolidin-1-yl but-2-ynoate (2,5-DPB) is an organic compound that belongs to the class of heterocyclic compounds. It is a five-membered ring structure with a nitrogen atom and three oxygen atoms. It is an important intermediate in the synthesis of a variety of pharmaceuticals, and has been studied extensively for its potential applications in the field of medicine.

Mechanism of Action

2,5-Dioxopyrrolidin-1-yl but-2-ynoate is believed to act as a competitive inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in the transmission of nerve impulses. By inhibiting this enzyme, this compound can prolong the action of acetylcholine and thus produce a variety of physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anticonvulsant effects, as well as analgesic, anti-inflammatory, and antispasmodic effects. Additionally, it has been observed to possess antinociceptive and anxiolytic effects.

Advantages and Limitations for Lab Experiments

2,5-Dioxopyrrolidin-1-yl but-2-ynoate has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, and can be produced in high yields. Additionally, it is relatively stable and can be stored for extended periods of time. However, it can be toxic in high doses, and it can react with other compounds in the presence of light or heat.

Future Directions

There are a number of potential future directions for research involving 2,5-Dioxopyrrolidin-1-yl but-2-ynoate. One potential direction is to further investigate its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in the field of medicine, such as its use as an anticonvulsant or analgesic. Additionally, further research could be conducted to explore its potential as a drug delivery system, as well as its potential use in the synthesis of new pharmaceuticals. Finally, further research could be conducted to explore its potential as a therapeutic agent for certain diseases, such as Alzheimer's disease.

Synthesis Methods

2,5-Dioxopyrrolidin-1-yl but-2-ynoate can be synthesized using a variety of methods. The most common method is the condensation of acetylacetone with formaldehyde in the presence of an acid catalyst, such as hydrochloric acid. This reaction produces this compound in high yields.

Scientific Research Applications

2,5-Dioxopyrrolidin-1-yl but-2-ynoate has been studied extensively in the field of scientific research. It has been used as a model compound to study the mechanism of action of various drugs and the biochemical and physiological effects of drugs. Additionally, it has been used in the synthesis of a variety of pharmaceuticals, such as antibiotics, antifungals, and anti-inflammatory drugs.